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Compound of Interest

Compound Name: Imidaprilat-d3

Cat. No.: B15559922

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential information,
experimental protocols, and quality control data expected in a Certificate of Analysis (CoA) for
Imidaprilat-d3. This deuterated analog of Imidaprilat serves as a critical internal standard for
bioanalytical studies, particularly in pharmacokinetic and pharmacodynamic assessments of its
parent drug, Imidapril.

Compound Information

Imidaprilat-d3 is the stable isotope-labeled form of Imidaprilat, the active metabolite of the
angiotensin-converting enzyme (ACE) inhibitor, Imidapril.[1][2][3][4] The incorporation of
deuterium atoms results in a higher molecular weight, allowing for its differentiation from the
unlabeled analyte in mass spectrometry-based assays, while maintaining nearly identical
chemical and chromatographic properties.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15559922?utm_src=pdf-interest
https://www.benchchem.com/product/b15559922?utm_src=pdf-body
https://www.benchchem.com/product/b15559922?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Imidapril
https://www.pharmacompass.com/chemistry-chemical-name/imidapril
https://pubchem.ncbi.nlm.nih.gov/compound/Imidaprilat
https://medicaldialogues.in/generics/imidapril-2722073
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier

Information

Compound Name

Imidaprilat-d3

Chemical Name

(4S)-3-[(2S)-2-[[(1S)-1-carboxy-3-
phenylpropyl]amino]propanoyl]-1-(methyl-d3)-2-
oxoimidazolidine-4-carboxylic acid

Molecular Formula C1sH20D3N30s
Molecular Weight 380.4 g/mol

Not publicly available (typically assigned b
CAS Number P y (typ y 9 y

supplier)

Storage Conditions

-20°C, protect from light and moisture

Application

Internal standard for LC-MS/MS analysis

Quality Control Data

The following table summarizes the typical quantitative data presented in a Certificate of

Analysis for Imidaprilat-d3. These results confirm the identity, purity, and isotopic enrichment

of the compound.

Test Method Specification Result

Chemical Purity HPLC-UV >98.0% 99.5%

Mass ldentity LC-MS (ESI+) Conforms to structure Conforms

Isotopic Purity LC-MS (ESI+) >99% 99.8%

Deuterium >98% at specified

Incorporation LC-MS (ESH) positions Conforms

Residual Solvents GC-HS As per USP <467> Complies

Water Content Karl Fischer Titration <1.0% 0.2%
Experimental Protocols
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Detailed methodologies for the key experiments cited in the quality control data are provided
below. These protocols are representative and may be adapted by the testing laboratory.

High-Performance Liquid Chromatography (HPLC-UV)
for Chemical Purity

¢ Instrumentation: Agilent 1260 Infinity Il HPLC system or equivalent, with a diode array
detector.

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 um).

» Mobile Phase: A gradient of acetonitrile and 0.1% formic acid in water.
e Flow Rate: 1.0 mL/min.

e Column Temperature: 30°C.

o Detection Wavelength: 215 nm.

e Injection Volume: 10 pL.

e Procedure: A solution of Imidaprilat-d3 is prepared in the mobile phase. The sample is
injected into the HPLC system, and the peak area of the main component is compared to the
total area of all peaks to determine the chemical purity.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Identity and Isotopic Purity

 Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to
an HPLC system.

« lonization Mode: Electrospray lonization, Positive (ESI+).
e HPLC Conditions: Similar to the HPLC-UV method.
e Mass Spectrometry Parameters:

o Scan Range: m/z 100-1000.
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o Capillary Voltage: 3.5 kV.

o Source Temperature: 120°C.

e Procedure: The sample is introduced into the mass spectrometer via the HPLC system.

o Identity: The mass-to-charge ratio (m/z) of the molecular ion is measured and compared to
the theoretical mass of Imidaprilat-d3.

o Isotopic Purity: The relative abundance of the deuterated species is compared to any
unlabeled (dO) or partially labeled species.

Mechanism of Action and Bioanalytical Workflow

Imidaprilat, the active form of Imidapril, functions by inhibiting the angiotensin-converting
enzyme (ACE), a key component of the renin-angiotensin-aldosterone system (RAAS).[1] This
inhibition prevents the conversion of angiotensin | to the potent vasoconstrictor angiotensin Il,
leading to vasodilation and a reduction in blood pressure.
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Pharmacological Intervention

Imidaprilat

I
:Inhibits

Renin-Angiotensin-Aldosterone System (RAAS)
|

Angiotensin-Converting
Enzyme (ACE)

Renin
(from Kidney)

Angiotensinogen
(from Liver)

Renin

Angiotensin |

ACE

Angiotensin Il
Aldosterone .
. Vasoconstriction
Secretion
Encreased Blood Pressure)

Click to download full resolution via product page

Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the inhibitory action of
Imidaprilat.

In a typical bioanalytical workflow, Imidaprilat-d3 is used as an internal standard to accurately
quantify the concentration of Imidaprilat in biological samples, such as plasma or urine.
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Bioanalytical Workflow with Internal Standard
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Caption: A generalized workflow for the use of Imidaprilat-d3 as an internal standard in
bioanalysis.

This technical guide serves as a comprehensive resource for understanding the critical data
and methodologies associated with a Certificate of Analysis for Imidaprilat-d3. For specific
batch information, always refer to the CoA provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Certificate of Analysis: Imidaprilat-d3 - A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559922#imidaprilat-d3-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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